Cas no 1261916-52-2 (2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 1261916-52-2
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• MDL: MFCD18322509
• CID: 1219213
• PubChem ID: 53228328
• Update Time: 2025-04-20

2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid
• 2-CHLORO-5-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 2-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• DTXSID50691861
• 4-Chloro-4'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322509
• 1261916-52-2

• MDL： MFCD18322509
• Inchi： 1S/C14H7ClF4O2/c15-11-3-1-7(5-9(11)13(20)21)8-2-4-12(16)10(6-8)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： XJOFKCOIUFXVIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 318.0070698g/mol
• Monoisotopic Mass: 318.0070698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų